![molecular formula C13H16O2 B6283408 (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acid CAS No. 1902154-88-4](/img/no-structure.png)
(3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acid
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Overview
Description
(3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acid, also known as 4-propylbenzoic acid, is an organic compound that belongs to the class of carboxylic acids. It is a monocarboxylic acid with a molecular formula of C10H12O2. 4-propylbenzoic acid has been studied extensively due to its many potential applications in scientific research.
Mechanism of Action
The mechanism of action of (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidoic acid is not well understood. However, it is believed to act as a weak acid, donating a proton to a base to form a carboxylate anion. This reaction is reversible, and the carboxylate anion can then donate a proton back to the acid, forming the original acid. This mechanism of action is similar to that of other weak acids, such as acetic acid.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidoic acid are not well understood. However, it has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial properties. Additionally, it has been shown to inhibit the growth of certain types of cancer cells. These effects may be due to its ability to act as a weak acid, donating a proton to a base to form a carboxylate anion.
Advantages and Limitations for Lab Experiments
(3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidoic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it is inexpensive and widely available. However, there are some limitations to its use in laboratory experiments. It is a weak acid and is easily hydrolyzed in the presence of water. Furthermore, it is not soluble in organic solvents, making it difficult to use in certain types of experiments.
Future Directions
There are a number of potential future directions for research on (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidoic acid. One area of research could focus on its potential as an anti-cancer agent. Additionally, further research could be done to investigate its potential as an anti-inflammatory, anti-fungal, and anti-bacterial agent. Finally, research could be done to investigate its potential applications in the synthesis of other organic compounds.
Synthesis Methods
(3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidoic acid can be synthesized through a variety of methods. The most common method involves the reaction of 4-bromobut-3-enoic acid with propylmagnesium bromide in the presence of a base such as potassium carbonate or sodium hydroxide. This reaction yields (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidoic acid and 4-bromopropylbenzoate as the main products. Another method involves the reaction of benzoic acid with propylmagnesium bromide in the presence of a base such as potassium carbonate or sodium hydroxide. This reaction yields (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidoic acid and propylbenzoate as the main products.
Scientific Research Applications
(3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidoic acid has a wide range of potential applications in scientific research. It has been used as a substrate for the production of (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidaldehyde, a compound that has been used in the synthesis of a variety of pharmaceuticals. It has also been used as a starting material for the synthesis of various 4-aryl-but-3-enoic acids, which have been used in the synthesis of a variety of other compounds. Additionally, (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidoic acid has been used in the synthesis of a variety of other organic compounds, including (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidamide and (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acidyl alcohol.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (3E)-4-[4-(propan-2-yl)phenyl]but-3-enoic acid involves the reaction of 4-isopropylbenzaldehyde with ethyl acetoacetate to form 4-(propan-2-yl)phenylbut-3-en-2-one, which is then hydrolyzed to form the desired product.", "Starting Materials": [ "4-isopropylbenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "water", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 4-isopropylbenzaldehyde and ethyl acetoacetate in ethanol.", "Step 2: Add sodium ethoxide to the mixture and stir for several hours at room temperature.", "Step 3: Add water to the mixture and stir for an additional hour.", "Step 4: Acidify the mixture with hydrochloric acid to pH 1-2.", "Step 5: Extract the product with ethyl acetate and dry over anhydrous magnesium sulfate.", "Step 6: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
1902154-88-4 |
Molecular Formula |
C13H16O2 |
Molecular Weight |
204.3 |
Purity |
95 |
Origin of Product |
United States |
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